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Compound of Interest

Compound Name: EC089

Cat. No.: B11834498 Get Quote

This guide provides crucial safety protocols and logistical information for the handling and

disposal of EC089, identified as ECBN Hydrochloride (CAS No. 1029890-89-8). The following

procedures are designed for researchers, scientists, and drug development professionals to

ensure safe laboratory operations.

Hazard Identification and Personal Protective
Equipment (PPE)
ECBN Hydrochloride is classified as an irritant, causing skin, eye, and respiratory irritation.[1]

While specific occupational exposure limits have not been established, a cautious approach is

mandatory.[1]

Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye Protection

Chemical splash goggles or

safety glasses meeting ANSI

Z.87.1 standards. A face shield

is required when there is a risk

of splashing.

To protect eyes from splashes

and airborne particles that can

cause serious irritation.[1]

Hand Protection

Chemical-resistant gloves

(e.g., disposable nitrile gloves)

inspected before each use.

To prevent skin contact, which

can cause irritation.[1] Change

gloves immediately if

contaminated.

Body Protection

A laboratory coat (Nomex® or

similar flame-resistant material

recommended) buttoned to

cover as much skin as

possible. Long pants and

closed-toe, closed-heel shoes

are mandatory.

To protect the skin from

accidental spills and

contamination.[2]

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood is

required. If airborne

concentrations are high or

ventilation is inadequate, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors/dusts

should be used.

To prevent respiratory tract

irritation from inhaling dust or

aerosols.[1][2]

First Aid and Emergency Procedures
Immediate action is critical in the event of exposure to ECBN Hydrochloride.
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Exposure Route Immediate Action

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[1]

Skin Contact

Immediately flush the affected skin with plenty of

soap and water for at least 15 minutes while

removing contaminated clothing. Seek medical

advice if irritation occurs or persists.[1]

Eye Contact

Immediately flush eyes with running water for at

least 15 minutes, holding eyelids open. Remove

contact lenses if present and easy to do so.

Seek immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Handling and Storage
Operational Plan: Step-by-Step Handling Protocol

Preparation: Before handling, ensure the work area (preferably a chemical fume hood) is

clean and uncluttered. Verify that an eyewash station and safety shower are accessible.[3]

Donning PPE: Put on all required PPE as specified in the table above.

Weighing and Aliquoting: Handle the solid compound carefully to avoid generating dust. Use

appropriate tools (e.g., spatula, weigh paper).

In Solution: When dissolving the compound, add the solvent slowly to the solid. If the

process is exothermic, use an ice bath to control the temperature.

Post-Handling: After use, thoroughly wash hands and any exposed skin.[1] Decontaminate

all surfaces and equipment.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://aksci.com/sds/3863CR_SDS.pdf
https://aksci.com/sds/3863CR_SDS.pdf
https://aksci.com/sds/3863CR_SDS.pdf
https://aksci.com/sds/3863CR_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=A481212&productDescription=HYDROCHLORIC+ACID+NF%2FFCC+21%2F2L&vendorId=VN00033897&countryCode=US&language=en
https://aksci.com/sds/3863CR_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11834498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Doffing PPE: Remove PPE in the correct order to avoid cross-contamination (gloves first,

then lab coat, then eye protection).

Storage Plan

Parameter Requirement

Temperature
Store in a cool, dry place.[1] Some suppliers

recommend long-term storage at -20°C.

Container Keep container tightly closed.[1]

Location Store in a well-ventilated, locked-up area.[1]

Incompatibilities

Keep away from sources of ignition and

incompatible materials (specific incompatibilities

not listed, but avoid strong oxidizing agents as a

general precaution).

Disposal Plan
All waste containing ECBN Hydrochloride must be treated as hazardous waste.

Segregation: Collect all solid waste (e.g., contaminated gloves, weigh paper, tips) and liquid

waste (e.g., unused solutions, rinsates) in separate, clearly labeled, and sealed hazardous

waste containers.

Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical

name: "ECBN Hydrochloride".

Container Rinsing: Empty containers that held ECBN Hydrochloride must be triple-rinsed

with a suitable solvent. The first rinsate must be collected and disposed of as hazardous

waste.[4]

Disposal: Dispose of the hazardous waste through your institution's Environmental Health

and Safety (EHS) office or a licensed disposal company.[1] Do not dispose of down the

drain.
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Caption: Workflow for the safe handling of EC089 from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11834498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

